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For Immediate Release

This technical guide provides a comprehensive analysis of the molecular formula and weight of

glucosamine sulfate sodium chloride, a compound of significant interest in the fields of

biochemistry and pharmacology. This document is intended for researchers, scientists, and

professionals in drug development, offering in-depth data and methodologies to support

advanced research and formulation activities.

Executive Summary
Glucosamine sulfate is frequently stabilized as a salt complex, with the sodium chloride form

being a common and well-documented entity. Precise knowledge of its molecular formula and

weight is fundamental for stoichiometric calculations, formulation development, and regulatory

submissions. This guide establishes the definitive molecular formula and weight of the

glucosamine sulfate sodium chloride complex through an aggregation of pharmacopoeial

data and chemical database information, supported by a first-principles calculation of its

molecular weight.

Molecular Identification and Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3321011?utm_src=pdf-interest
https://www.benchchem.com/product/b3321011?utm_src=pdf-body
https://www.benchchem.com/product/b3321011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3321011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glucosamine sulfate sodium chloride is chemically a complex of two molecules of

glucosamine, one molecule of sulfuric acid, and two molecules of sodium chloride. This stable

double salt is the form often utilized in pharmaceutical preparations and dietary supplements.

Molecular Formula
The comprehensive molecular formula for the glucosamine sulfate sodium chloride complex

is C₁₂H₂₈Cl₂N₂Na₂O₁₄S.

This formula is derived from the composition of its constituent parts:

Two Glucosamine molecules: 2 x (C₆H₁₃NO₅)

One Sulfuric Acid molecule: H₂SO₄

Two Sodium Chloride molecules: 2 x (NaCl)

The CAS number for this specific complex is 38899-05-7. It is important to distinguish this from

other forms of glucosamine or its simpler salts, as variations in the salt form will alter the

molecular weight and composition.

Molecular Weight
The molecular weight of glucosamine sulfate sodium chloride is 573.31 g/mol . This value is

consistently reported across major pharmacopoeias and chemical reference standards.

Data Presentation
For clarity and ease of comparison, the molecular and atomic data are summarized in the

tables below.

Table of Molecular Formulas
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Compound Molecular Formula

Glucosamine (base) C₆H₁₃NO₅

Sulfuric Acid H₂SO₄

Sodium Chloride NaCl

Glucosamine Sulfate Sodium Chloride Complex C₁₂H₂₈Cl₂N₂Na₂O₁₄S

Table of Atomic Weights for Molecular Weight
Calculation

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008

Chlorine Cl 35.453

Nitrogen N 14.007

Sodium Na 22.990

Oxygen O 15.999

Sulfur S 32.065

Experimental Protocols
The determination of the molecular formula and weight of a compound like glucosamine
sulfate sodium chloride relies on a combination of analytical techniques.

Mass Spectrometry
Objective: To determine the mass-to-charge ratio of the ionized compound and its fragments,

confirming its molecular weight.

Methodology:
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Sample Preparation: A dilute solution of glucosamine sulfate sodium chloride is prepared

in a suitable solvent, such as a water-methanol mixture.

Ionization: Electrospray ionization (ESI) is a commonly employed technique for this type of

molecule, as it is a soft ionization method that minimizes fragmentation of the complex.

Mass Analysis: The ionized sample is introduced into a mass analyzer (e.g., Quadrupole,

Time-of-Flight). The analyzer separates the ions based on their mass-to-charge ratio.

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus mass-to-charge ratio. The peak corresponding to the intact molecular ion

of the complex is identified to confirm the molecular weight.

Elemental Analysis
Objective: To determine the percentage composition of each element in the compound.

Methodology:

A precisely weighed sample of glucosamine sulfate sodium chloride is subjected to

combustion analysis for Carbon, Hydrogen, and Nitrogen.

The sample is heated to a high temperature in the presence of an oxidant, converting carbon

to CO₂, hydrogen to H₂O, and nitrogen to N₂ gas.

The amounts of these combustion products are accurately measured, and from these, the

percentage of each element in the original sample is calculated.

Separate analytical methods, such as ion chromatography or titration, are used to determine

the content of Sulfur, Chlorine, and Sodium.

The experimentally determined elemental percentages are then compared with the

theoretical percentages calculated from the proposed molecular formula

(C₁₂H₂₈Cl₂N₂Na₂O₁₄S) to verify its accuracy.

Visualization of the Molecular Complex
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The logical relationship between the constituent molecules forming the glucosamine sulfate
sodium chloride complex can be visualized.

Logical Structure of Glucosamine Sulfate Sodium Chloride

Constituent Molecules
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Click to download full resolution via product page

Caption: Formation of the Glucosamine Sulfate Sodium Chloride Complex.

To cite this document: BenchChem. [Unraveling the Molecular Identity of Glucosamine
Sulfate Sodium Chloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3321011#molecular-formula-and-weight-of-
glucosamine-sulfate-sodium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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